Cas no 51558-26-0 (2-(4-methoxyphenyl)-2-methylpropan-1-amine hydrochloride)

2-(4-Methoxyphenyl)-2-methylpropan-1-amine hydrochloride is a synthetic organic compound featuring a tertiary amine structure with a methoxyphenyl substituent. Its hydrochloride salt form enhances stability and solubility, making it suitable for pharmaceutical and research applications. The compound's rigid molecular framework, conferred by the tert-butyl-like amine group, may contribute to selective binding properties in medicinal chemistry contexts. The methoxy group offers potential for further functionalization or modulation of electronic effects. This intermediate is valued for its well-defined crystalline properties, facilitating purification and characterization. Its structural features make it a candidate for exploring structure-activity relationships in bioactive molecule development, particularly in CNS-targeted compounds due to the phenethylamine core motif.

2-(4-methoxyphenyl)-2-methylpropan-1-amine hydrochloride structure

51558-26-0 structure

Product Name:2-(4-methoxyphenyl)-2-methylpropan-1-amine hydrochloride

CAS No:51558-26-0

MF:C₁₁H₁₈ClNO

MW:215.719722270966

CID:3159876

PubChem ID:13676067

Update Time:2025-06-08

2-(4-methoxyphenyl)-2-methylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(4-methoxyphenyl)-2-methylpropan-1-amine hydrochloride
- Z1262246198
- 2-(4-methoxyphenyl)-2-methylpropan-1-amine, HCl
- Benzeneethanamine, 4-methoxy-b,b-dimethyl-, hydrochloride
- BCA55826
- 2-(4-methoxyphenyl)-2-methylpropan-1-amine;hydrochloride
- SCHEMBL8506781
- 51558-26-0
- G30870
- EN300-59421
- AKOS008143912
- 858-891-4
- Inchi： 1S/C11H17NO.ClH/c1-11(2,8-12)9-4-6-10(13-3)7-5-9;/h4-7H,8,12H2,1-3H3;1H
- InChI Key： DVMZBORVZRSFJO-UHFFFAOYSA-N
- SMILES： Cl.O(C)C1C=CC(=CC=1)C(C)(C)CN

Computed Properties

Exact Mass: 215.1076919Da
Monoisotopic Mass: 215.1076919Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 148
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.3Å²

2-(4-methoxyphenyl)-2-methylpropan-1-amine hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(4-methoxyphenyl)-2-methylpropan-1-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M224540-50mg	2-(4-Methoxyphenyl)-2-methylpropan-1-amine Hydrochloride	51558-26-0		50mg	$ 50.00	2022-06-04
TRC	M224540-100mg	2-(4-Methoxyphenyl)-2-methylpropan-1-amine Hydrochloride	51558-26-0		100mg	$ 70.00	2022-06-04
TRC	M224540-500mg	2-(4-Methoxyphenyl)-2-methylpropan-1-amine Hydrochloride	51558-26-0		500mg	$ 295.00	2022-06-04
Aaron	AR00I9X1-50mg	Benzeneethanamine, 4-methoxy-b,b-dimethyl-, hydrochloride	51558-26-0	95%	50mg	$74.00	2025-03-21
Aaron	AR00I9X1-100mg	Benzeneethanamine, 4-methoxy-b,b-dimethyl-, hydrochloride	51558-26-0	95%	100mg	$97.00	2025-03-21
Aaron	AR00I9X1-250mg	Benzeneethanamine, 4-methoxy-b,b-dimethyl-, hydrochloride	51558-26-0	95%	250mg	$129.00	2025-02-28
Aaron	AR00I9X1-500mg	Benzeneethanamine, 4-methoxy-b,b-dimethyl-, hydrochloride	51558-26-0	95%	500mg	$188.00	2025-02-28
Aaron	AR00I9X1-1g	Benzeneethanamine, 4-methoxy-b,b-dimethyl-, hydrochloride	51558-26-0	95%	1g	$232.00	2025-02-28
Aaron	AR00I9X1-2.5g	Benzeneethanamine, 4-methoxy-b,b-dimethyl-, hydrochloride	51558-26-0	95%	2.5g	$435.00	2025-02-28
Aaron	AR00I9X1-5g	Benzeneethanamine, 4-methoxy-b,b-dimethyl-, hydrochloride	51558-26-0	95%	5g	$775.00	2025-02-28